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Compound of Interest

Compound Name: Anle138b-F105

Cat. No.: B15607771 Get Quote

For researchers and drug development professionals, ensuring laboratory safety and proper

chemical handling is paramount. This document provides essential, step-by-step guidance for

the proper disposal of Anle138b, a novel oligomer modulator used in neurodegenerative

disease research. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Anle138b is an inhibitor of protein aggregation, specifically targeting the formation of

pathological aggregates of proteins like alpha-synuclein and prion protein.[1][2] While it shows

promise as a therapeutic agent, it is crucial to handle and dispose of this compound with care,

following established safety protocols. This guide is intended for laboratory research use only.

[1]

Chemical and Physical Properties of Anle138b
A clear understanding of the chemical and physical properties of Anle138b is fundamental to

safe handling and disposal. The following table summarizes key quantitative data for this

compound.
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Property Value

Molecular Weight 343.18 g/mol

Molecular Formula C₁₆H₁₁BrN₂O₂

CAS Number 882697-00-9

Purity ≥98% (HPLC)

Storage Temperature -20°C

Solubility
DMF: 30 mg/ml, DMSO: 30 mg/ml, DMSO:PBS

(pH 7.2) (1:2): 0.3 mg/ml

Source: Tocris Bioscience, Cayman Chemical[2]

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is mandatory to be equipped with the appropriate

Personal Protective Equipment (PPE) to minimize exposure risk.

Eye Protection: Wear safety glasses with side-shields conforming to EN166, or other

approved government standards such as NIOSH (US) or EN 166(EU).[3]

Hand Protection: Handle with gloves that have been inspected prior to use.[3] Use proper

glove removal technique (without touching the glove's outer surface) to avoid skin contact.[3]

Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.[3] The selected gloves must satisfy the specifications of Regulation

(EU) 2016/425 and the standard EN 374 derived from it.[3]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-

approved respirator.
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The following protocol outlines the recommended procedure for the disposal of Anle138b. This

process should be carried out in a well-ventilated area, preferably within a chemical fume hood.

1. Preparation of Waste Container:

Select a suitable, clearly labeled, and closed container for chemical waste.
The container must be compatible with the combustible solvent to be used for dissolution.

2. Dissolution of Anle138b:

For surplus and non-recyclable solutions, the recommended disposal method is to dissolve
or mix the material with a combustible solvent.[3]
Carefully transfer the Anle138b waste into the prepared waste container.
Add a combustible solvent (e.g., ethanol, acetone) to dissolve the Anle138b completely. The
choice of solvent should be in accordance with local regulations and the capabilities of the
licensed disposal company.

3. Final Disposal:

The dissolved Anle138b waste should be sent to a licensed disposal company for
incineration.[3]
The chemical incinerator must be equipped with an afterburner and scrubber to ensure
complete and environmentally sound destruction of the compound.[3]
Never dispose of Anle138b down the drain.[3]

4. Decontamination of Labware:

All labware that has come into contact with Anle138b should be thoroughly decontaminated.
Wash with soap and plenty of water.[3] For enhanced cleaning of protein aggregates,
commercial detergents and SDS are more effective than methods designed for prion
decontamination.

Accidental Release Measures
In the event of a spill, follow these emergency procedures:

Personal Precautions: Use personal protective equipment, including respiratory protection if

dust is present.[3] Avoid breathing vapors, mist, gas, or dust.[3] Ensure adequate ventilation

and evacuate personnel to safe areas.[3]
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Containment and Cleaning: Pick up and arrange disposal without creating dust.[3] Sweep up

the spilled material and shovel it into a suitable, closed container for disposal.[3]

Environmental Precautions: Do not let the product enter drains.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the Anle138b disposal procedure.
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Caption: Workflow for the proper disposal of Anle138b.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Anle138b | CAS 882697-00-9 | Synuclein aggregation inhibitor [stressmarq.com]

2. caymanchem.com [caymanchem.com]

3. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Anle138b]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607771#anle138b-f105-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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